3-amino-4-{[3-(dimethylamino)propyl]amino}-2H-chromen-2-one
Overview
Description
Synthesis Analysis
The synthesis of chromene derivatives, including those related to 3-amino-4-{[3-(dimethylamino)propyl]amino}-2H-chromen-2-one, often involves multi-component reactions (MCRs) that are efficient for generating complex structures from simple precursors. For instance, the synthesis of 2-amino-4H-chromenes can be achieved through the reaction of malononitrile with an aldehyde and a phenol in the presence of a catalyst (Dekamin, Eslami, & Maleki, 2013). Such methods offer advantages including high yields, simplicity, and environmental friendliness due to water being used as the solvent.
Molecular Structure Analysis
The molecular structure of chromene derivatives is characterized by the chromene ring, a fused ring system that combines a benzene ring with a pyran ring. X-ray crystallography is often employed to determine the precise molecular structure, providing insights into the conformation, stereochemistry, and intermolecular interactions that are crucial for understanding the compound's reactivity and properties (Kibou et al., 2016).
Chemical Reactions and Properties
Chromene derivatives, including this compound, undergo a variety of chemical reactions, such as cycloadditions, electrophilic substitutions, and nucleophilic additions. These reactions are facilitated by the electron-rich nature of the chromene ring and the presence of functional groups that can act as reactive sites. The Baker-Venkataraman rearrangement is a notable reaction mechanism that is utilized in the synthesis of chromene derivatives, involving the rearrangement of acylphenols to chromones in the presence of a base (Yu et al., 2011).
Physical Properties Analysis
The physical properties of chromene derivatives, such as solubility, melting point, and crystallinity, are influenced by their molecular structure. These properties are essential for determining the compound's suitability for various applications, including pharmaceuticals. Solvent-free synthesis methods highlight the compound's low solubility in common solvents and its preference for crystalline forms, which is beneficial for purification and characterization processes (Kibou et al., 2016).
Chemical Properties Analysis
The chemical properties of this compound, such as reactivity, stability, and functional group transformations, are central to its applications in synthetic chemistry. The presence of amino groups contributes to its nucleophilicity, making it a versatile intermediate for further chemical modifications. The compound's stability under various conditions is crucial for its handling and storage, with studies indicating good stability under ambient conditions, enabling its use in long-term projects (Gaikwad et al., 2019).
Scientific Research Applications
Apoptosis Induction and Anticancer Properties
Chromene derivatives have been identified as potent inducers of apoptosis, a process of programmed cell death crucial for eliminating cancer cells. Kemnitzer et al. (2004) reported on 4-aryl-4H-chromenes that significantly induce apoptosis by arresting cells at the G(2)/M stage, suggesting their potential as anticancer agents. Specifically, they found that modifying the 4-aryl group enhances the compound's ability to inhibit tubulin polymerization and effectively block colchicine binding to tubulin, highlighting a mechanism for cancer treatment (Kemnitzer et al., 2004).
Cytotoxic Activities
Vosooghi et al. (2010) synthesized a series of 2-amino-4-aryl-3-cyano-7-(dimethylamino)-4H-chromenes, demonstrating significant cytotoxic activities against human tumor cell lines. This synthesis highlights the compound's potential for cancer therapy, emphasizing the role of the dimethylamino group in enhancing cytotoxicity (Vosooghi et al., 2010).
Synthesis of Heterocyclic Compounds
Chromenes serve as precursors in synthesizing various heterocyclic compounds with potential biological activities. Azab et al. (2016) utilized 3-(3-(dimethylamino)acryloyl)-2H-chromen-2-one for synthesizing azole systems, with some compounds exhibiting high antimicrobial activity. This research underscores the versatility of chromene derivatives in creating compounds with diverse biological functions (Azab et al., 2016).
Antimicrobial and Antioxidant Properties
Rashdan et al. (2017) synthesized derivatives from 3-amino-6-(2-oxo-2H-chromen-3-yl)pyridine-2-carbonitrile and assessed their antimicrobial and antioxidant activities. The study revealed that most of the synthesized compounds possess high antimicrobial activity, illustrating the chromene derivatives' potential in developing new antimicrobial agents (Rashdan et al., 2017).
properties
IUPAC Name |
3-amino-4-[3-(dimethylamino)propylamino]chromen-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O2/c1-17(2)9-5-8-16-13-10-6-3-4-7-11(10)19-14(18)12(13)15/h3-4,6-7,16H,5,8-9,15H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMNGZZDRRKDPKH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCNC1=C(C(=O)OC2=CC=CC=C21)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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